Cas no 71935-17-6 (Benzenemethanol,4-(1H-indol-1-yl)-)

Benzenemethanol,4-(1H-indol-1-yl)- structure
71935-17-6 structure
Product Name:Benzenemethanol,4-(1H-indol-1-yl)-
CAS No:71935-17-6
MF:C16H13NO3
MW:267.279324293137
CID:548646
PubChem ID:53422153
Update Time:2025-04-19

Benzenemethanol,4-(1H-indol-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol,4-(1H-indol-1-yl)-
    • 1-(4-HYDROXYMETHYLPHENYL)-1H-INDOLE-5-CARBOXYLIC ACID
    • 1-[4-(hydroxymethyl)phenyl]indole-5-carboxylic acid
    • 4-(1H-indol-1-yl)Benzenemethanol
    • 1-(p-hydroxybenzyl)-tetrazole
    • 1-(p-hydroxymethyl)phenylindole
    • 4-(1H-1,2,3,4-tetraazol-5-ylmethyl)phenol
    • 4-(1H-tetrazol-5-ylmethyl)phenol
    • Phenol,4-(2H-tetrazol-5-ylmethyl)
    • FT-0766422
    • 71935-17-6
    • 1-[4-(Hydroxymethyl)phenyl]-1H-indole-5-carboxylic acid
    • DTXSID70697986
    • Inchi: 1S/C16H13NO3/c18-10-11-1-4-14(5-2-11)17-8-7-12-9-13(16(19)20)3-6-15(12)17/h1-9,18H,10H2,(H,19,20)
    • InChI Key: KHSMLYWMZVEUAO-UHFFFAOYSA-N
    • SMILES: OCC1C=CC(=CC=1)N1C=CC2C=C(C(=O)O)C=CC1=2

Computed Properties

  • Exact Mass: 267.09000
  • Monoisotopic Mass: 267.08954328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 352
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.3
  • Topological Polar Surface Area: 62.5Ų

Experimental Properties

  • PSA: 62.46000
  • LogP: 2.82100

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